4-(1-(2,4-dichlorophenyl)-2-nitroethyl)-3-methyl-1-phenyl-1H-pyrazol-5-ol

• IUPAC Name: 4-[1-(2,4-dichlorophenyl)-2-nitroethyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C18H15Cl2N3O3/c1-11-17(18(24)23(21-11)13-5-3-2-4-6-13)15(10-22(25)26)14-8-7-12(19)9-16(14)20/h2-9,15,21H,10H2,1H3
• InChI Key: HRYVFYCJFPUJMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C[N+](=O)[O-])C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N3O3
• Molecular Weight: 392.2 g/mol

Description

The compound “4-(1-(2,4-dichlorophenyl)-2-nitroethyl)-3-methyl-1-phenyl-1H-pyrazol-5-ol” is a complex organic molecule. It contains a pyrazol ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a 2,4-dichlorophenyl group, a nitroethyl group, and a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in the molecule. For example, the nitro group could potentially be reduced, and the dichlorophenyl group might undergo nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

• Biocide and Corrosion Inhibition A closely related compound, (S)-1-(2,4-dichlorophenyl)ethanamine hydrochloride, has been identified as a multifunctional biocide. It demonstrates broad-spectrum activity against bacteria, fungi, and algae.

Extraction Chemistry

• In the extraction of hydrochloric and nitric acid, researchers have explored related compounds. For example, 1-{[2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]-methyl}-1H-1,2,4-triazole (propiconazole) has been studied.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrazol derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, handling “4-(1-(2,4-dichlorophenyl)-2-nitroethyl)-3-methyl-1-phenyl-1H-pyrazol-5-ol” would require appropriate safety precautions. The specific hazards would depend on its physical and chemical properties.

Future Directions

Future research could explore the potential uses of this compound, particularly if it shows promising biological activity. Further studies could also investigate its synthesis, properties, and safety.